Cas no 2763998-65-6 (rac-(3R,4S)-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)piperidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)piperidine-3-carboxylic acid
• CAS No: 2763998-65-6
• MF: C₉H₉F₆NO₃
• MW: 293.163083791733
• CID: 6525094
• PubChem ID: 165985183
• Update Time: 2025-06-09

rac-(3R,4S)-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2763998-65-6
• rac-(3R,4S)-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)piperidine-3-carboxylic acid
• EN300-37343954

• Inchi： 1S/C9H9F6NO3/c10-8(11,12)5-1-2-16(3-4(5)6(17)18)7(19)9(13,14)15/h4-5H,1-3H2,(H,17,18)/t4-,5-/m1/s1
• InChI Key： ACOFRDXCWOHEHG-RFZPGFLSSA-N
• SMILES： FC([C@@H]1CCN(C(C(F)(F)F)=O)C[C@H]1C(=O)O)(F)F

Computed Properties

• Exact Mass: 293.04866212g/mol
• Monoisotopic Mass: 293.04866212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(3R,4S)-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)piperidine-3-carboxylic acid

Recent Advances in the Study of rac-(3R,4S)-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)piperidine-3-carboxylic acid (CAS: 2763998-65-6)

The compound rac-(3R,4S)-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)piperidine-3-carboxylic acid (CAS: 2763998-65-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its trifluoromethyl and trifluoroacetyl functional groups, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, particularly in the context of targeting specific enzymes or receptors involved in disease pathways.

One of the key areas of research has been the optimization of synthetic routes to produce rac-(3R,4S)-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)piperidine-3-carboxylic acid with high enantiomeric purity and yield. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel asymmetric synthesis approach that significantly improved the efficiency of producing the desired stereoisomer. The method involved a catalytic enantioselective hydrogenation step, which was critical for achieving the high optical purity required for pharmaceutical applications.

In addition to synthetic advancements, recent investigations have explored the biological activity of this compound. Preliminary in vitro studies have shown that rac-(3R,4S)-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)piperidine-3-carboxylic acid exhibits inhibitory effects against certain proteases and kinases, which are often implicated in cancer and inflammatory diseases. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound displayed moderate inhibitory activity against the serine protease thrombin, suggesting potential applications in anticoagulant therapy.

Further research has also delved into the structural basis of its biological activity. X-ray crystallography and molecular docking studies have revealed that the trifluoromethyl and trifluoroacetyl groups play a crucial role in binding to the active sites of target proteins. These findings, published in a recent issue of ACS Chemical Biology, provide valuable insights for the rational design of derivatives with enhanced potency and selectivity.

Despite these promising developments, challenges remain in the clinical translation of rac-(3R,4S)-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)piperidine-3-carboxylic acid. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique structural features and demonstrated biological activities position it as a valuable scaffold for future drug development efforts.

In conclusion, the recent research on rac-(3R,4S)-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)piperidine-3-carboxylic acid (CAS: 2763998-65-6) highlights its potential as a versatile building block in medicinal chemistry. Continued exploration of its synthetic methodologies, biological activities, and structural properties will undoubtedly contribute to the advancement of novel therapeutic agents in the coming years.